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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B12326507 Get Quote

Technical Support Center: 15(S)-Latanoprost
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of 15(S)-Latanoprost to
prevent its degradation.

Troubleshooting Guide
This guide addresses specific issues that may arise during experimentation due to Latanoprost

degradation.
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Issue Possible Cause Recommended Action

Reduced pharmacological

effect or inconsistent results

Degradation of Latanoprost

due to improper storage

temperature.

Verify storage conditions.

Unopened Latanoprost should

be refrigerated at 2°C to 8°C

(36°F to 46°F). Opened

containers can be stored at

room temperature up to 25°C

(77°F) for up to 6 weeks.[1][2]

[3] For temperatures of 37°C

and 50°C, significant

degradation occurs.[4][5]

Exposure to light.

Latanoprost is sensitive to

light.[6][7][8][9][10] Store in its

original packaging or a light-

protected container.[2][11]

Chemical degradation due to

pH.

Latanoprost is susceptible to

degradation in acidic and basic

conditions.[1][8] Ensure the pH

of your formulation is

appropriate; a pH of around

6.7 has been shown to be

stable.[12]

Appearance of unknown peaks

in analytical assays (e.g.,

HPLC)

Formation of degradation

products.

Common degradation products

include latanoprost acid

(hydrolysis of the isopropyl

ester), 15-keto-latanoprost

(oxidation), and trans-isomers.

[8][9][10] Review your handling

procedures to minimize

exposure to heat, light, and

extreme pH.
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Contamination of the sample.

Ensure proper handling to

avoid contamination. Do not

touch the dropper tip to any

surface.[13][14]

Changes in the physical

appearance of the solution

(e.g., color, clarity)

Significant degradation or

contamination.

Do not use the solution.

Discard and use a fresh,

properly stored vial of

Latanoprost.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for unopened 15(S)-Latanoprost?

A1: Unopened bottles of Latanoprost should be stored in a refrigerator at 2°C to 8°C (36°F to

46°F) and protected from light.[2][3][11] Do not freeze the product.[2][15]

Q2: How should I store Latanoprost after opening the container?

A2: Once opened, Latanoprost can be stored at room temperature, up to 25°C (77°F), for up to

six weeks.[1][2][3] It should still be protected from direct light.[2][11]

Q3: What are the main factors that cause Latanoprost to degrade?

A3: The primary factors leading to the degradation of Latanoprost are exposure to elevated

temperatures, light (especially UVB radiation), and extreme pH conditions (both acidic and

basic).[1][6][7][8] Oxidation can also contribute to degradation.[8]

Q4: What are the common degradation products of Latanoprost?

A4: Common degradation products include latanoprost acid, the 15-epi diastereomer, the 5,6-

trans isomer, and oxidation products like 15-keto-latanoprost.[8][10]

Q5: Can I use Latanoprost that has been accidentally left at room temperature for an extended

period?
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A5: Latanoprost is stable at 25°C for up to 30 days.[6] However, exposure to higher

temperatures can cause significant degradation.[4][6] If the product was exposed to

temperatures above 25°C, its potency may be compromised. It is recommended to use a new

vial if there are any doubts about its storage history.

Q6: How can I check for Latanoprost degradation in my sample?

A6: High-Performance Liquid Chromatography (HPLC) is a common and effective method to

assess the purity and concentration of Latanoprost and to detect the presence of degradation

products.[6][12][16][17]

Data on Latanoprost Stability
The following table summarizes the stability of Latanoprost under various temperature

conditions.

Temperature
Stability / Degradation
Rate

Reference

4°C Stable for at least 30 days. [6]

25°C Stable for at least 30 days. [6]

37°C
Degrades at a rate of 0.15

μg/mL/day.
[4][5]

50°C

t90 (time for 10% degradation)

of 8.25 days. Degrades at a

rate of 0.29 μg/mL/day.

[4][5][6]

70°C
t90 (time for 10% degradation)

of 1.32 days.
[6]

Experimental Protocols
Protocol for Assessing Latanoprost Stability using
HPLC
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This protocol outlines a general procedure for determining the concentration and purity of

Latanoprost in a sample.

1. Materials and Reagents:

Latanoprost reference standard

Acetonitrile (HPLC grade)

Phosphate buffer (0.05 M, pH 3.0)

Water (HPLC grade)

Sample containing Latanoprost

2. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size)

3. Chromatographic Conditions:

Mobile Phase: Acetonitrile and 0.05 M phosphate buffer (60:40 v/v), adjusted to pH 3.0.[12]

Flow Rate: 1.0 mL/min.[12]

Column Temperature: 25°C.[12]

Detection Wavelength: 210 nm.[12]

Injection Volume: 20 µL.[12]

4. Procedure:

Standard Preparation: Prepare a stock solution of Latanoprost reference standard in the

mobile phase. Create a series of dilutions to generate a standard curve.
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Sample Preparation: Dilute the Latanoprost-containing sample with the mobile phase to a

concentration within the range of the standard curve.

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Quantification: Determine the concentration of Latanoprost in the sample by comparing its

peak area to the standard curve. Assess for the presence of any additional peaks, which

may indicate degradation products.

Visualizations

Latanoprost Degradation Pathways
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Click to download full resolution via product page

Caption: Key degradation pathways of 15(S)-Latanoprost.
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Troubleshooting Latanoprost Degradation

Inconsistent Experimental Results or Suspected Degradation

Review Storage Conditions

Review Handling Procedures
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Implement Corrective Actions (e.g., new vial, correct storage)

Improper Storage

Perform HPLC Analysis

Handling OK

Improper Handling Compare to Reference Standard

Degradation Confirmed

Impurities Present / Low Purity

No Significant Degradation

Purity and Concentration OK

Investigate Other Experimental Variables

Click to download full resolution via product page

Caption: Workflow for troubleshooting Latanoprost degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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